Cas no 1698295-80-5 (N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide)

• Product Name: N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide
• CAS No: 1698295-80-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5456577
• PubChem ID: 107363010
• Update Time: 2025-05-26

N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 1698295-80-5
• Z1938080671
• N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]prop-2-enamide
• EN300-7476609
• N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide

• Inchi： 1S/C8H11N3O2/c1-3-7(12)9-5-4-8-10-6(2)11-13-8/h3H,1,4-5H2,2H3,(H,9,12)
• InChI Key： ZWYYWHMEWDBCKL-UHFFFAOYSA-N
• SMILES： O1C(CCNC(C=C)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide

N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide (CAS No. 1698295-80-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide (CAS No. 1698295-80-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and is characterized by its distinctive 3-methyl-1,2,4-oxadiazol-5-yl substituent, which imparts specific chemical and biological properties.

The molecular structure of N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide consists of a propenamide backbone with a substituted ethyl group. The presence of the 3-methyl-1,2,4-oxadiazol-5-yl moiety is crucial for its biological activity and has been the focus of several recent studies. This moiety is known for its ability to form stable complexes with various biomolecules, making it a valuable scaffold in drug design.

In terms of physical properties, N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide is a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

The synthesis of N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-propenamide typically involves a multi-step process. One common approach starts with the preparation of the corresponding amine derivative, followed by reaction with an appropriate acryloyl chloride or anhydride. The formation of the 3-methyl-1,2,4-oxadiazol-5-yl ring can be achieved through cyclization reactions involving hydrazides and nitriles. Recent advancements in synthetic methods have led to more efficient and scalable routes for the production of this compound.

The biological activity of N-[2-(3-Methyl-1,2,4-oxadiazol-5-y l)ethyl]-2-propenamide has been extensively studied in various contexts. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), making it a promising lead for the development of novel therapeutic agents.

In preclinical studies, N-[2-(3-Methyl-1,2,4 -oxadiazol -5 - yl )eth yl ] - 2 - prop en am ide has demonstrated favorable pharmacokinetic properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Furthermore, it has been found to have low toxicity and minimal side effects at therapeutic doses.

The potential therapeutic applications of N-[2-(3-Methyl - 1 , 2 , 4 - ox ad iaz ol - 5 - yl )e th yl ] - 2 - pr ope nam ide extend beyond inflammation. Recent research has explored its antiviral and anticancer properties. Studies have shown that this compound can inhibit the replication of certain viruses by interfering with viral protein synthesis or assembly processes. In cancer research, it has been found to induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and DNA damage.

In conclusion, N-[2-(3-Methyl - 1 , 2 , 4 - ox ad iaz ol - 5 - yl )e th yl ] - 2 - pr ope nam ide (CAS No. 1698295 - 80 - 5) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.